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Compound of Interest

Compound Name: Ceritinib dihydrochloride

Cat. No.: B8058383 Get Quote

The proper disposal of Ceritinib dihydrochloride, an antineoplastic agent, is a critical

component of laboratory safety and environmental protection. As a cytotoxic compound, it

necessitates handling and disposal as hazardous pharmaceutical waste.[1] Adherence to

stringent regulatory guidelines is essential to minimize exposure risks for personnel and

prevent environmental contamination. This guide provides a comprehensive, step-by-step

operational plan for the safe disposal of Ceritinib dihydrochloride and associated

contaminated materials in a research or drug development setting.

Hazard Identification and Risk Assessment
Ceritinib is classified as a hazardous substance. Safety Data Sheets (SDS) indicate that it may

damage fertility or the unborn child (H360), is harmful if swallowed (H302), and is very toxic to

aquatic life with long-lasting effects (H410).[2][3] Therefore, all waste generated from handling

Ceritinib must be treated as cytotoxic and hazardous waste.

Personnel Protective Equipment (PPE)
All personnel handling Ceritinib dihydrochloride waste must wear appropriate PPE to prevent

exposure. This includes, but is not limited to:

Two pairs of chemotherapy-rated gloves.[4]

A disposable, long-sleeved, impermeable gown.[5]
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Eye protection (safety goggles or face shield).

Respiratory protection (e.g., an N95 respirator) if there is a risk of aerosol or dust formation.

[2]

Waste Segregation and Containment
Proper segregation at the point of generation is crucial. Any item that comes into contact with

Ceritinib must be disposed of as cytotoxic waste.[6] Use designated, clearly labeled, and color-

coded containers for different types of waste.

Waste Type Description Recommended Container

Sharps Waste

Needles, syringes, scalpels,

and glass vials contaminated

with Ceritinib.

Puncture-proof, leak-proof

sharps container, clearly

labeled with the cytotoxic

symbol. Often red or yellow

with a purple lid.[1][6]

Solid Waste

Contaminated PPE (gloves,

gowns), bench paper, empty

drug packaging, and lab

consumables.

Leak-proof, rigid container or a

thick, designated plastic bag,

clearly labeled as "Cytotoxic

Waste".[5][6]

Liquid Waste
Unused solutions or media

containing Ceritinib.

Leak-proof, sealable container

compatible with the liquid.

Must be clearly labeled as

"Hazardous Liquid Waste" and

"Cytotoxic".

Bulk Powder
Expired or unused Ceritinib

dihydrochloride powder.

The original container,

securely sealed and placed

within a secondary, labeled

container for disposal via a

licensed waste handler.[3]
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/sds/ceritinib-ldk378-pd180521124757.html
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://edu.cdhb.health.nz/Hospitals-Services/Health-Professionals/Cytotoxic-Biotherapy/Documents/CDHB-Cytotoxic-Waste-Management.pdf
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://dcchemicals.com/msds/MSDS_DC5167.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8058383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Ensure the designated cytotoxic waste containers are available at the

workspace before beginning any procedure involving Ceritinib.

Immediate Disposal: As waste is generated, immediately place it into the correct, labeled

container to prevent cross-contamination.

Sharps: Dispose of all contaminated sharps directly into the cytotoxic sharps container

without recapping or detaching needles.[6]

Non-Sharps Solids: Place all contaminated solid waste, including the outer pair of gloves

upon completion of the task, into the designated cytotoxic solid waste container.[5]

Sealing Containers: Once waste containers are full (typically three-quarters capacity),

securely seal them. Do not overfill containers. For bags, securely fasten them with a tie.[5]

Decontamination: Wipe the exterior of the sealed waste containers with an appropriate

deactivating agent to remove any surface contamination.

Storage: Transport the sealed and decontaminated containers to a designated, secure

hazardous waste storage area. This area should be separate from general waste and have

restricted access.

Final Disposal: Arrange for the collection and disposal of the waste by a licensed hazardous

waste management contractor. The required method of disposal for cytotoxic waste is

typically high-temperature incineration.[6][7][8] Never dispose of Ceritinib or related waste in

the regular trash or down the drain.[7]

Spill Management
In the event of a spill, immediately alert personnel in the area and follow the established spill

protocol for cytotoxic agents:

Secure the area to prevent further contamination.

Don appropriate PPE, including respiratory protection.

Use a designated cytotoxic spill kit to contain and absorb the spill.
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Clean the area from the outer edge of the spill inward.

Place all cleanup materials (absorbent pads, contaminated PPE, etc.) into a cytotoxic waste

container.[5]

Document the spill according to institutional procedures.[5]
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Step 1: Point of Generation

Step 2: Segregation & Containment

Step 3: Storage & Final Disposal
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Caption: Workflow for the proper disposal of Ceritinib dihydrochloride waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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